Cas no 103039-04-9 (N-(4-Chlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine)

• Product Name: N-(4-Chlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
• CAS No: 103039-04-9
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 3563136
• PubChem ID: 14391638
• Update Time: 2025-04-22

N-(4-Chlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Thiazin-2-amine, N-(4-chlorophenyl)-5,6-dihydro-
• N-(4-chlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
• AKOS005362459
• STL282794
• ES-2417
• AK-105/11595325
• N-(4-chlorophenyl)-N-(5,6-dihydro-4H-1,3-thiazin-2-yl)amine
• CHEMBL5179249
• 103039-04-9
• N-(4-Chlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine

• Inchi： 1S/C10H11ClN2S/c11-8-2-4-9(5-3-8)13-10-12-6-1-7-14-10/h2-5H,1,6-7H2,(H,12,13)
• InChI Key： QMTVFKPVCGRXJF-UHFFFAOYSA-N
• SMILES： S1CCCN=C1NC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 226.033147g/mol
• Monoisotopic Mass: 226.033147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.73g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 345.8±44.0 °C at 760 mmHg
• Flash Point: 162.9±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(4-Chlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)